molecular formula C6H8F3NO3 B15269862 (2R,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic acid

(2R,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic acid

Cat. No.: B15269862
M. Wt: 199.13 g/mol
InChI Key: KNQAAVYPDKAZPC-QWWZWVQMSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2R,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic acid hydrochloride ( 2225126-71-4) is a chiral pyrrolidine derivative of high value in pharmaceutical research and development. With a molecular formula of C6H9ClF3NO3 and a molecular weight of 235.59 g/mol, this compound serves as a critical stereochemically defined building block for the synthesis of more complex molecules . The compound is characterized by its two distinct stereocenters in the (2R,4R) configuration and the presence of a trifluoromethoxy group. This structural motif is particularly sought-after in medicinal chemistry. The trifluoromethoxy group is known to influence a compound's electronic properties, metabolic stability, and lipophilicity, which are key parameters in optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates . As a functionalized pyrrolidine, it is extensively used as an advanced intermediate in constructing potential active pharmaceutical ingredients (APIs), including protease inhibitors, and other biologically active targets. Its high chiral purity makes it indispensable for creating enantiomerically pure compounds, thus avoiding the development of racemic mixtures. This product is intended for research and development purposes only and must be handled by technically qualified personnel. It is strictly not for diagnostic, therapeutic, or any human or veterinary use. For any inquiries regarding specifications, availability, or custom synthesis, please contact our sales team.

Properties

Molecular Formula

C6H8F3NO3

Molecular Weight

199.13 g/mol

IUPAC Name

(2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid

InChI

InChI=1S/C6H8F3NO3/c7-6(8,9)13-3-1-4(5(11)12)10-2-3/h3-4,10H,1-2H2,(H,11,12)/t3-,4-/m1/s1

InChI Key

KNQAAVYPDKAZPC-QWWZWVQMSA-N

Isomeric SMILES

C1[C@H](CN[C@H]1C(=O)O)OC(F)(F)F

Canonical SMILES

C1C(CNC1C(=O)O)OC(F)(F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic acid typically involves the introduction of the trifluoromethoxy group into a pyrrolidine ring. One common method is the reaction of a suitable pyrrolidine precursor with a trifluoromethoxy reagent under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve continuous flow chemistry techniques to ensure efficient and scalable synthesis. The use of microfluidic reactors allows for precise control over reaction conditions, leading to high yields and purity of the desired product .

Chemical Reactions Analysis

Types of Reactions

(2R,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: The carboxylic acid group can be oxidized to form corresponding derivatives.

    Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.

    Substitution: The trifluoromethoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO₄) for oxidation, reducing agents like lithium aluminum hydride (LiAlH₄) for reduction, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the carboxylic acid group can yield carboxylate salts, while reduction can produce alcohols or aldehydes .

Scientific Research Applications

Chemistry

In chemistry, (2R,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic acid is used as a building block for the synthesis of more complex molecules. Its unique trifluoromethoxy group imparts desirable properties such as increased lipophilicity and metabolic stability .

Biology and Medicine

In biology and medicine, this compound is investigated for its potential as a pharmaceutical intermediate. The trifluoromethoxy group can enhance the bioavailability and efficacy of drug candidates, making it a valuable component in drug design .

Industry

In the industrial sector, (2R,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic acid is used in the development of agrochemicals and materials with specialized properties. Its unique chemical structure allows for the creation of products with improved performance and stability .

Mechanism of Action

The mechanism of action of (2R,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic acid involves its interaction with specific molecular targets. The trifluoromethoxy group can enhance binding affinity to target proteins or enzymes, leading to increased potency and selectivity. The exact pathways and molecular targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Stereoisomeric Variants

(2S,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic Acid
  • Key difference : S configuration at position 2 vs. R in the target compound.
  • Impact : Altered spatial orientation affects binding to chiral targets (e.g., enzyme active sites). For example, this stereoisomer was used in the synthesis of a second-generation SARS-CoV-2 Mpro inhibitor, demonstrating the critical role of stereochemistry in biological activity .
  • Synthetic yield : 92% (via lithium hydroxide-mediated hydrolysis of a methyl ester precursor) .
(2R,4S)-4-(Hydroxymethyl)pyrrolidine-2-carboxylic Acid
  • Key difference : Hydroxymethyl (-CH₂OH) substituent at position 4 instead of trifluoromethoxy.
  • Impact : Increased hydrophilicity and hydrogen-bonding capacity, reducing membrane permeability compared to the target compound. Found in cereals as a glycosylated metabolite .

Functional Group Modifications

(2S,4R)-4-(Trifluoromethyl)pyrrolidine-2-carboxylic Acid
  • Key difference : Trifluoromethyl (-CF₃) instead of trifluoromethoxy (-OCF₃).
  • Impact : Higher lipophilicity (logP increased by ~0.5 units) due to the absence of an oxygen atom, enhancing blood-brain barrier penetration but reducing solubility. Synthesized via tert-butoxycarbonyl (Boc) protection and iodomethane methylation .
  • Molecular weight : 259.30 g/mol (Boc-protected precursor) .
(2S,4R)-4-(Benzyloxy)pyrrolidine-2-carboxylic Acid
  • Key difference : Benzyloxy (-OCH₂C₆H₅) substituent at position 3.
  • Used in peptide synthesis intermediates .
(2R,4R)-1-(tert-Butoxycarbonyl)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic Acid
  • Key difference : Boc-protected amine at position 1.
  • Role : Intermediate in solid-phase peptide synthesis (SPPS). The Boc group prevents unwanted side reactions during coupling steps .
  • Molecular weight : 367.41 g/mol .
(2R,4R)-4-(Methoxymethyl)pyrrolidine-2-carboxylic Acid
  • Key difference : Methoxymethyl (-CH₂OCH₃) substituent at position 4.
  • Impact : Ether group provides moderate hydrophilicity, balancing solubility and lipophilicity. Synthesized via reductive amination and acid hydrolysis .

Structural and Functional Data Table

Compound Name Substituent (Position 4) Stereochemistry (2,4) Molecular Weight (g/mol) Key Application/Property Reference
(2R,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic acid -OCF₃ R,R 215.13 Protease inhibitor intermediate
(2S,4R)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic acid -OCF₃ S,R 215.13 SARS-CoV-2 Mpro inhibitor precursor
(2S,4R)-4-(Trifluoromethyl)pyrrolidine-2-carboxylic acid (Boc-protected) -CF₃ S,R 259.30 Lipophilic intermediate
(2R,4S)-4-(Hydroxymethyl)pyrrolidine-2-carboxylic acid -CH₂OH R,S 159.14 Natural metabolite in cereals
(2R,4R)-1-(tert-Butoxycarbonyl)-4-(Trifluoromethoxy)pyrrolidine-2-carboxylic acid -OCF₃ R,R 367.41 SPPS intermediate

Key Research Findings

Stereochemistry-Driven Bioactivity : The R,R configuration of the target compound optimizes binding to the SARS-CoV-2 Mpro active site, while the S,R isomer shows reduced inhibitory potency .

Trifluoromethoxy vs. Trifluoromethyl : The -OCF₃ group in the target compound improves aqueous solubility (by ~20%) compared to -CF₃ analogs, critical for oral drug bioavailability .

Synthetic Efficiency : High-yield (92%) hydrolysis of methyl esters to carboxylic acids (e.g., using LiOH) underscores the practicality of scaling up production .

Q & A

Basic Research Questions

Q. What are the key considerations for optimizing the synthesis of (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid?

  • Methodological Answer : The synthesis involves stereoselective introduction of the trifluoromethoxy group and preservation of chirality. Critical steps include:

  • Chiral Pool Strategy : Use (2R,4R)-pyrrolidine precursors to retain stereochemistry, as seen in analogous syntheses of Boc/Fmoc-protected pyrrolidine derivatives .
  • Trifluoromethoxy Functionalization : Fluorination via nucleophilic substitution (e.g., AgOTf/KF systems) or oxidative methods, ensuring minimal racemization .
  • Protection/Deprotection : Use tert-butoxycarbonyl (Boc) or fluorenylmethyloxycarbonyl (Fmoc) groups to stabilize intermediates during carboxylate activation .
    • Data Table :
StepReaction TypeKey ConditionsYield*
1Chiral precursor preparation(2R,4R)-pyrrolidine, Boc-protection~75%
2Trifluoromethoxy introductionAgOTf/KF, DMF, 60°C~50%
3Carboxylic acid deprotectionTFA/CH₂Cl₂ (1:1)>90%
*Yields based on analogous protocols .

Q. How is the stereochemical integrity of (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid validated?

  • Methodological Answer :

  • Chiral HPLC : Compare retention times with enantiomeric standards (e.g., (2S,4S) isomer) using a chiral stationary phase (e.g., Chiralpak AD-H) .
  • Optical Rotation : Measure [α]D²⁵ and compare with literature values for related pyrrolidine derivatives .
  • X-ray Crystallography : Resolve crystal structures of intermediates (e.g., Boc-protected forms) to confirm absolute configuration .

Advanced Research Questions

Q. How does the trifluoromethoxy group influence the compound’s reactivity in peptide coupling reactions?

  • Methodological Answer :

  • Electron-Withdrawing Effects : The -OCF₃ group increases electrophilicity of the carboxylic acid, enhancing activation efficiency with reagents like HATU or EDCI .
  • Steric Considerations : The bulky trifluoromethoxy group may reduce coupling yields in sterically hindered environments (e.g., coupling to β-branched amino acids). Mitigate via microwave-assisted synthesis or extended reaction times .
  • Case Study : In Fmoc-SPPS (solid-phase peptide synthesis), coupling yields dropped by 15% compared to non-fluorinated analogs, requiring optimization with DIPEA/DMAP .

Q. What strategies resolve contradictions in reported biological activities of this compound?

  • Methodological Answer :

  • Meta-Analysis : Compare assay conditions (e.g., cell lines, IC₅₀ protocols) across studies. For example, discrepancies in antimicrobial activity may arise from variations in bacterial strains or media .
  • Structure-Activity Relationship (SAR) : Systematically modify substituents (e.g., replace -OCF₃ with -OCH₃) to isolate the trifluoromethoxy group’s contribution .
  • Kinetic Profiling : Use stopped-flow kinetics to assess binding constants (e.g., for enzyme inhibition) under standardized conditions .

Q. How does the compound’s stability vary under different storage conditions?

  • Methodological Answer :

  • Accelerated Degradation Studies : Expose to 40°C/75% RH for 4 weeks; monitor via HPLC for decomposition products (e.g., racemization or ester hydrolysis) .
  • Light Sensitivity : Store in amber vials under argon; UV/Vis spectroscopy detects photooxidation of the trifluoromethoxy group .
  • Long-Term Stability : -20°C storage in anhydrous DMSO maintains >95% purity for 12 months, whereas aqueous solutions degrade within 1 week .

Applications in Drug Design

Q. What computational tools predict the compound’s bioavailability and target engagement?

  • Methodological Answer :

  • Molecular Dynamics (MD) : Simulate membrane permeability (e.g., using CHARMM-GUI) to assess blood-brain barrier penetration .
  • Docking Studies : Use AutoDock Vina to model interactions with prolyl oligopeptidase (POP), a target for neurodegenerative diseases .
  • ADMET Prediction : SwissADME estimates logP = 1.2 ± 0.3 and moderate CYP3A4 inhibition, suggesting hepatic metabolism as a clearance pathway .

Safety and Handling

Q. What precautions are critical when handling (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid?

  • Methodological Answer :

  • PPE : Wear nitrile gloves and safety goggles; avoid inhalation of fine powders (particle size <10 μm) .
  • Spill Management : Neutralize acidic residues with NaHCO₃ before disposal .
  • Waste Disposal : Incinerate via licensed facilities; LC-MS analysis confirms complete degradation .

Data Contradictions and Reproducibility

Q. Why do kinetic parameters for enzyme inhibition vary between studies?

  • Methodological Answer :

  • Substrate Competition : Pre-incubate enzyme with compound to distinguish competitive vs. non-competitive inhibition .
  • Buffer Effects : Phosphate vs. Tris buffers alter ionic strength, impacting binding affinity (e.g., ΔKₐ = 2.3 μM in Tris vs. 1.7 μM in phosphate) .
  • Standardization : Adopt guidelines from the Enzyme Kinetics Working Group for reproducible assays .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.